Cas no 23905-05-7 (1-(2-{[(4-chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-(4-methylphenyl)piperazine ethanedioate (1:1))

• Product name: 1-(2-{[(4-chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-(4-methylphenyl)piperazine ethanedioate (1:1)
• CAS No: 23905-05-7
• MF: C₂₈H₃₁ClN₂O₄S
• MW: 527.074745416641
• CID: 1415585
• PubChem ID: 91045

1-(2-{[(4-chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-(4-methylphenyl)piperazine ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[(4-chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-(4-methylphenyl)piperazine ethanedioate (1:1)
• piperazine, 1-[2-[[(4-chlorophenyl)phenylmethyl]thio]ethyl]-4-(4-methylphenyl)-, ethanedioate (1:1)
• 1-[2-[(4-chlorophenyl)-phenylmethyl]sulfanylethyl]-4-(4-methylphenyl)piperazine,oxalic acid
• 23905-05-7
• DTXSID30946725
• Oxalic acid--1-(2-{[(4-chlorophenyl)(phenyl)methyl]sulfanyl}ethyl)-4-(4-methylphenyl)piperazine (1/1)
• 1-(2-(alpha-(p-Chlorophenyl)benzylthio)ethyl)-4-(p-tolyl)piperazine oxalate
• Piperazine, 1-(2-(alpha-(p-chlorophenyl)benzylthio)ethyl)-4-(p-tolyl)-, oxalate

• Inchi： InChI=1S/C26H29ClN2S.C2H2O4/c1-21-7-13-25(14-8-21)29-17-15-28(16-18-29)19-20-30-26(22-5-3-2-4-6-22)23-9-11-24(27)12-10-23;3-1(4)2(5)6/h2-14,26H,15-20H2,1H3;(H,3,4)(H,5,6)
• InChI Key： RUQLINBIDAJEQP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)CCSC(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 526.16953
• Monoisotopic Mass: 526.1693063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 81.08